Sucrose-1-13Cglu-13Cfru

• Molecular Formula: ¹³C₂C₁₀H₂₂O₁₁
• Molecular Weight: 344.28
• Synonyms: β-D-Fructofuranosyl-13C α-D-Glucopyranoside-13C

Description

Sucrose-1-13Cglu-13Cfru is a dual ¹³C-labeled derivative of sucrose, a disaccharide composed of α-D-glucose and β-D-fructose. This compound is systematically named β-D-[1-¹³C]fructofuranosyl α-D-[1-¹³C]glucopyranoside and is alternatively referred to as [1,1'-¹³C₂]sucrose or sucrose-13C₂ (fructose-1-¹³C, glucose-1-¹³C) . Its molecular formula is ¹³C₂C₁₀H₂₂O₁₁, with a molecular weight of 344.28 g/mol . The compound is synthesized by isotopic enrichment at the 1-position of both the glucose (glu) and fructose (fru) moieties, making it a critical tool for metabolic flux analysis, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS)-based studies .

Comparison with Similar Compounds

Key Characteristics:

• CAS Number : 57-50-1 (unlabeled parent compound); labeled form specifics vary by supplier .
• Purity : ≥99 atom % ¹³C, ensuring minimal isotopic interference in experimental results .
• Applications : Used to trace carbon metabolism pathways, particularly in plant biology and human glucose-fructose metabolism studies .

Comparison with Similar Compounds

Sucrose-1-13Cglu (Single-Labeled Sucrose)

Chemical Name: β-D-Fructofuranosyl α-D-[1-¹³C]glucopyranoside Molecular Formula: ¹³CC₁₁H₂₂O₁₁ Molecular Weight: 343.29 g/mol Labeling Position: ¹³C at the 1-position of glucose only. Key Differences:

• Lacks fructose labeling, limiting its utility in studies requiring differentiation between glucose and fructose metabolic fates.
• Lower molecular weight (343.29 vs. 344.28 g/mol) due to a single ¹³C atom .
  Applications : Ideal for tracking glucose-specific pathways, such as glycolysis in mammalian systems .

Turanose (Unlabeled Analog)

Chemical Name: 3-O-α-D-Glucopyranosyl-D-fructose CAS Number: 547-25-1 Molecular Formula: C₁₂H₂₂O₁₁ Molecular Weight: 342.30 g/mol Key Differences:

• Structural isomer of sucrose with a α-1,3 glycosidic bond (vs. α-1,2-β-2,1 in sucrose).
• Not isotopically labeled; used as a reference standard in chromatographic analyses .

Maltose (Unlabeled Disaccharide)

Chemical Name: α-D-Glucopyranosyl-(1→4)-D-glucopyranose CAS Number: 69-79-4 Molecular Formula: C₁₂H₂₂O₁₁ Molecular Weight: 342.30 g/mol Key Differences:

• Composed of two glucose units (vs. glucose-fructose in sucrose).
• No isotopic labeling; primarily used in starch metabolism studies .

Tabular Comparison of ¹³C-Labeled Sucrose Derivatives

Parameter	Sucrose-1-13Cglu-13Cfru	Sucrose-1-13Cglu
Labeling Positions	Glucose-1, Fructose-1	Glucose-1 only
Molecular Formula	¹³C₂C₁₀H₂₂O₁₁	¹³CC₁₁H₂₂O₁₁
Molecular Weight (g/mol)	344.28	343.29
CAS Number	154368-11-3 (labeled form)	705136 (supplier-specific)
Primary Applications	Dual-pathway metabolic tracing	Glucose-specific tracing

Supplier and Quality Considerations

• Suppliers : Available from specialized biochemical suppliers (e.g., US Biological Life Sciences) in highly purified grades (≥99 atom % ¹³C) .
• Storage : Typically provided as lyophilized powder, stable at -20°C to preserve isotopic integrity .